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Compound of Interest

Compound Name: D-Glucitol dinitrate
CAS No.: 71888-61-4
Cat. No.: B12657316
Get Quote
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Technical Guide & Analytical Workflow

Executive Summary & Chemical Context[1][2][3][4]
[5][6]

D-Glucitol dinitrate (CAS: 87-33-2), widely recognized as Isosorbide Dinitrate (ISDN), is a
vasodilator used in the management of angina pectoris. Chemically, it is the 2,5-dinitrate ester
of 1,4:3,6-dianhydro-D-glucitol.

The molecule possesses a rigid bicyclic "butterfly” scaffold formed by two cis-fused
tetrahydrofuran rings. This structure creates a complex stereochemical environment with two
hydroxyl groups (esterified to nitrates) in distinct orientations:

e C2-Position:Endo configuration (towards the V-shape cavity).

¢ C5-Position:Exo configuration (away from the cavity).
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Accurate analysis requires resolving these stereochemical nuances. This guide synthesizes
Infrared (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS) data into a
validated identification protocol.

Structural Visualization

The following diagram illustrates the core bicyclic structure and the stereochemical orientation
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Figure 1: Stereochemical architecture of Isosorbide Dinitrate showing Endo/Exo nitrate positions.

critical for spectroscopic assignment.

Click to download full resolution via product page

Infrared Spectroscopy (IR): The Fingerprint

IR spectroscopy is the primary method for identification in pharmacopeial monographs
(USP/EP). The nitrate ester functionality provides strong, characteristic absorption bands that
are distinct from the parent diol (isosorbide).

Theoretical Basis
Nitrate esters (
) exhibit two principal vibrational modes:
e Asymmetric Stretching (
): High energy, typically 1600-1660 cm™1,

e Symmetric Stretching (

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b12657316/docs?utm_src=pdf-body-img#spectroscopic-analysis-of-d-glucitol-dinitrate-isosorbide-dinitrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12657316?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

): Lower energy, typically 1270-1290 cm~1.

Experimental Protocol (USP Aligned)

o Sample Prep: Dissolve residue in Chloroform (CHCIs) or prepare a KBr pellet.

e Cell Path: 0.1 mm matched cells (for solution).

e Scan Range: 4000 cm~t to 600 cm~1.

: : k Table[4]

. . . Wavenumber
Functional Group Vibration Mode Notes
(cm™)
) Very strong, broad.
-O-NO:2 Asymmetric Stretch 1650 ]
Primary ID peak.
] Appears as a
-O-NO2 Symmetric Stretch 1284 & 1275 o
characteristic doublet.
Associated with the
C-0-C Ether Stretch 1106 dianhydro ring
system.
Fingerprint region
O-N N-O Stretch 844 ] ]
confirmation.[2]
Weak intensity
C-H Alkane Stretch 2900-3000

(masked by nitrates).

Critical Check: The presence of the 1284/1275 cm ~ doublet is a specific indicator of the

dinitrate form and distinguishes it from mononitrate metabolites which may show single or

shifted peaks.
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NMR Spectroscopy: Stereochemical Validation

NMR provides the "skeleton" map. Due to the rigid bicyclic structure, the coupling constants (

) are highly specific to the endo/exo stereochemistry.

1H NMR Analysis (CDCls, 300-500 MHz)

The nitrate groups are strongly electron-withdrawing, causing a significant downfield shift (

ppm) of the protons at C2 and C5 compared to unsubstituted isosorbide.

. Shift (o o Coupling ( Assignment
Proton Position Multiplicity .
ppm) Logic
Dihedral
angle ~90°
Endo (a to )
H-2 5.38 td/m with H3
ONO2)
(Karplus
relationship).
Exo (a to Coupled to
H-5 5.32 q/m
ONO2) H4 and H6s.
Alpha to
. ether oxygen
H-3 Bridgehead 5.00 t/m
and
bridgehead.
] Alpha to
H-4 Bridgehead 4.55 d/m
ether oxygen.
Geminal
H-1la/b Methylene 3.85-4.15 dd/m coupling
distinct.
Overlaps with
H-6a/b Methylene 3.85-4.15 dd/m )
H1 region.
13C NMR Analysis (CDCI3)
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The symmetry of the molecule is low (

), resulting in 6 distinct carbon signals.

¢ Nitrate Carbons (C2, C5): 80.0 — 82.0 ppm (Deshielded by nitrate).
o Bridgehead Carbons (C3, C4): 84.0 — 86.0 ppm (Ether linkage).

o Methylene Carbons (C1, C6): 69.0 — 74.0 ppm.

Mass Spectrometry (MS): Molecular Weight &
Fragmentation[8][9]

Nitrate esters are thermally labile and difficult to ionize by standard Electron Impact (EI) without
degradation. Electrospray lonization (ESI) or APCI in Negative Mode is often preferred for trace
analysis, though Positive Mode is used for adducts.

lonization Strategy[10]
e Technique: LC-MS/MS (ESI).[3][4]
o Polarity:
o Positive (+): Forms stable Sodium (

, m/z 259) or Ammonium (
, m/z 254) adducts. Protonated molecular ion
is often weak or absent.

o Negative (-): Often used for metabolites or with acetate buffer to form

adducts.

Fragmentation Pathway (MS/MS)

Fragmentation is dominated by the loss of the nitro group (

, 46 Da) and the nitrate ester cleavage.
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e Precursor:

259 (
, hominal mass 236 + 23).

e Primary Fragment: Loss of

radical or

o 259
196 (Loss of
, 63 Da).

o 259
183 (Loss of
+ 0?).

e Secondary Fragment: Loss of second nitrate group leading to the isosorbide core ions.

Precursor lon [M+Na]+
m/z 259

Collision Induced Dissociation (CID) \Direct Cleavage

Fragment 1 Nitronium lon
Loss of NO2/HNO3 NO2+ (m/z 46)
m/z ~180-196 (Visible in El/Pos)

Secondary Loss

Isosorbide Core
[M-2(NO2)+H]+
m/z ~147

Figure 2: Proposed Fragmentation Pathway for Isosorbide Dinitrate (ESI+)
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Click to download full resolution via product page
Integrated Analytical Workflow
For purity assessment in drug development, a multi-modal approach is required.
« Identity (IR): Confirm the 1284/1275 cm~! doublet to ensure dinitrate structure.

e Purity (HPLC-UV/MS): Separation of ISDN from 2-mononitrate (2-ISMN) and 5-mononitrate
(5-1ISMN) metabolites.

o Column: C18 (e.g., USP L1).
o Mobile Phase: Water/Methanol (isocratic).
o Detection: UV at 220 nm (nitrate absorption) or MS.

» Structure Verification (NMR): Use 1H NMR to verify the ratio of H2/H5 signals to bridgehead
signals, ensuring no hydrolysis has occurred (which would shift H2/H5 upfield).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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